Cas no 8015-13-2 (Cibalgin)

• Product name: Cibalgin
• CAS No: 8015-13-2
• MF: C₂₃H₂₉N₅O₄
• MW: 439.50746512413
• CID: 721801

Cibalgin Chemical and Physical Properties

Names and Identifiers

• 5,5-di-2-Propenyl-2,4,6(1H,3H5H)-pyrimidinetrione mixt. with 4-(dimethylamino)-1,2-dihydro-1,5- dimethyl-2-phenyl-3H-pyrazol-3-one
• eunalgit
• 5,5-bis(prop-2-enyl)-1,3-diazinane-2,4,6-trione,4-(dimethylamino)-1,5-dimethyl-2-phenylpyrazol-3-one
• Cibalgin
• Allobarbital mixture with aminopyrine

• Inchi： 1S/C13H17N3O.C10H12N2O3/c1-10-12(14(2)3)13(17)16(15(10)4)11-8-6-5-7-9-11;1-3-5-10(6-4-2)7(13)11-9(15)12-8(10)14/h5-9H,1-4H3;3-4H,1-2,5-6H2,(H2,11,12,13,14,15)
• InChI Key： PVWDEINYTFXGFM-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)(CC=C)CC=C.O=C1C(=C(C)N(C)N1C1C=CC=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 657
• Topological Polar Surface Area: 102